Cas no 214288-07-0 (1-(2-Amino-5-fluorophenyl)-2,2,2-trifluoroethanone)

1-(2-Amino-5-fluorophenyl)-2,2,2-trifluoroethanone structure
214288-07-0 structure
Product Name:1-(2-Amino-5-fluorophenyl)-2,2,2-trifluoroethanone
CAS No:214288-07-0
MF:C8H5F4NO
MW:207.125015974045
MDL:MFCD13173054
CID:242841
PubChem ID:12051909
Update Time:2025-04-19

1-(2-Amino-5-fluorophenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Amino-5-fluorophenyl)-2,2,2-trifluoroethanone
    • Ethanone, 1-(2-amino-5-fluorophenyl)-2,2,2-trifluoro- (9CI)
    • A879105
    • SCHEMBL1702998
    • CS-0060350
    • SB78051
    • AS-68468
    • 1-(2-amino-5-fluorophenyl)-2,2,2-trifluoroethan-1-one
    • 1-(2-amino-5-fluorophenyl)-2, 2, 2-trifluoroethanone
    • W18062
    • MFCD13173054
    • 214288-07-0
    • AKOS016006705
    • DTXSID30476532
    • Ethanone,1-(2-amino-5-fluorophenyl)-2,2,2-trifluoro-(9ci)
    • DB-328384
    • 2'-Amino-5'-fluoro-2,2,2-trifluoroacetophenone
    • MDL: MFCD13173054
    • Inchi: 1S/C8H5F4NO/c9-4-1-2-6(13)5(3-4)7(14)8(10,11)12/h1-3H,13H2
    • InChI Key: YWPZGQVYRTUGEL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C(C(F)(F)F)=O)C=1)N

Computed Properties

  • Exact Mass: 207.03075
  • Monoisotopic Mass: 207.03072643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

1-(2-Amino-5-fluorophenyl)-2,2,2-trifluoroethanone Pricemore >>

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